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Compound of Interest

Compound Name: MOG (35-55), human

Cat. No.: B575403 Get Quote

Essential Safety and Handling of MOG (35-55),
Human Peptide
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling synthetic peptides such as the human Myelin Oligodendrocyte

Glycoprotein (MOG) fragment (35-55). Adherence to strict safety protocols is crucial for both

personnel well-being and the integrity of experimental data. This guide provides essential,

immediate safety and logistical information for the handling and disposal of MOG (35-55).

While specific toxicological properties of MOG (35-55) have not been exhaustively detailed, it is

prudent to treat this, and all synthetic peptides, as potentially hazardous materials.[1] The

following guidelines are based on best practices for handling research-grade peptides.

Personal Protective Equipment (PPE) and
Engineering Controls
A comprehensive approach to safety involves a combination of personal protective equipment

and proper laboratory ventilation.
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PPE Category Item Specifications & Use

Eye Protection Safety Goggles

Should be worn to protect

against accidental splashes of

solutions or contact with the

lyophilized powder.[2][3]

Hand Protection Chemical-resistant gloves

Nitrile gloves are the standard

recommendation. Gloves

should be inspected before

use and changed immediately

if contaminated.[4][5]

Body Protection Lab Coat

A standard laboratory coat is

mandatory to protect skin and

clothing from potential spills.[2]

[3]

Respiratory Protection Fume Hood or Respirator

Handling the lyophilized

powder, which can be easily

aerosolized, should be done in

a chemical fume hood to

prevent inhalation.[4][5] If a

fume hood is not available, a

suitable respirator is

recommended.[3]

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical for maintaining the peptide's stability and ensuring the

safety of laboratory personnel.

Handling Lyophilized Powder:

Before opening, allow the vial of lyophilized MOG (35-55) to equilibrate to room temperature

in a desiccator to prevent moisture absorption.[6]

Weighing of the powder should be performed in a designated clean area, taking care to

minimize the creation of dust.[3]
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Reconstitution and Solution Handling:

MOG (35-55) can be reconstituted in sterile water to a concentration of 0.5-1mg/mL.[2][7]

Sonication may be used to aid dissolution.[2]

Always use fresh, sterile equipment for reconstitution and handling to avoid cross-

contamination.[4]

Work in a designated and well-ventilated area.[5]

Storage:

Lyophilized Peptide: Store at -20°C and protect from light.

Reconstituted Solution: Aliquot the solution into smaller volumes to avoid repeated freeze-

thaw cycles and store at or below -20°C.[2][8]

Disposal Plan
All waste containing MOG (35-55) must be treated as chemical waste.

Waste Segregation: Collect all used vials, contaminated PPE, and solutions in designated

and clearly labeled hazardous waste containers.[4]

Disposal Route: Never pour peptide solutions down the drain.[9] Follow your institution's

environmental health and safety (EH&S) protocols for the disposal of chemical waste.[4] This

may involve incineration or other chemical treatments in accordance with local, state, and

federal regulations.[9]

Spill Cleanup: In the event of a spill, wear appropriate PPE, absorb any liquid with an inert

material like sand or vermiculite, sweep up any powder, and place it in a sealed container for

disposal.[1] Ventilate the area and thoroughly wash the spill site.[1]

First Aid Measures
In case of accidental exposure, follow these procedures:
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Inhalation: Move the individual to fresh air. If any adverse effects occur, seek medical

attention.[1][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[1][5]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes and seek

immediate medical attention.[1][5]

Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce

vomiting. Seek immediate medical attention.[1][5]
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Caption: Workflow for the safe handling and disposal of MOG (35-55), human peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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